(R)-pyrrolidine-3-carboxylic acid hydrochloride
Overview
Description
Pyrrolidine-3-carboxylic acid, also known as proline, is an amino acid, a building block of proteins that are essential for the body. It is a cyclic compound and is unique because its side chain is bonded to the protein backbone twice, forming a five-membered nitrogen-containing ring. The “R” in “®-pyrrolidine-3-carboxylic acid” refers to the configuration of the molecule .
Molecular Structure Analysis
The molecular structure of a compound like “®-pyrrolidine-3-carboxylic acid hydrochloride” would be determined by various factors including its atomic composition, the arrangement of those atoms, and the chemical bonds that hold those atoms together . The “R” configuration indicates the spatial arrangement of the atoms .Chemical Reactions Analysis
The chemical reactions involving “®-pyrrolidine-3-carboxylic acid hydrochloride” would depend on the conditions of the reaction such as temperature, pressure, and the presence of other chemicals .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “®-pyrrolidine-3-carboxylic acid hydrochloride” would be determined by its molecular structure and can include properties such as solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The pyrrolidine scaffold, including (R)-pyrrolidine-3-carboxylic acid hydrochloride, is widely utilized in medicinal chemistry for designing biologically active compounds. Its significance lies in the saturated nature and the sp^3-hybridization of the pyrrolidine ring, which allows for efficient exploration of pharmacophore space. This contributes to stereochemistry and enhances three-dimensional (3D) coverage, leading to target selectivity in drug candidates. The ability to manipulate the stereochemistry and the spatial orientation of substituents on the pyrrolidine ring enables the development of drugs with varied biological profiles, addressing different therapeutic needs (Li Petri et al., 2021).
Plant Defense Mechanisms
Research into (R)-pyrrolidine-3-carboxylic acid hydrochloride and its related compounds has also highlighted its role in plant defense against pathogens. Pyrroline-5-carboxylate (P5C), a related compound, is part of both proline biosynthesis and catabolism in plants. It has been shown that P5C metabolism is tightly regulated during pathogen infection, indicating a significant role in plant defense. The synthesis of P5C in mitochondria contributes to resistance against invading pathogens, with mechanisms involving salicylic acid-dependent pathways and reactive oxygen species (ROS) (Qamar et al., 2015).
Material Science and Industrial Applications
In the context of material science, the structural attributes of (R)-pyrrolidine-3-carboxylic acid hydrochloride contribute to the development of novel materials. For instance, pyrrolidone-based surfactants, derived from similar structures, showcase how the pyrrolidone ring can enhance the performance of surfactants by improving water solubility, compatibility, and solvency. This versatility makes pyrrolidone derivatives valuable for both industrial and academic research, potentially leading to less toxic and more effective surfactants (Login, 1995).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3R)-pyrrolidine-3-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2.ClH/c7-5(8)4-1-2-6-3-4;/h4,6H,1-3H2,(H,7,8);1H/t4-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYCLYMMIZJWYJG-PGMHMLKASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@@H]1C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10656411 |
Source
|
| Record name | (3R)-Pyrrolidine-3-carboxylic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10656411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-pyrrolidine-3-carboxylic acid hydrochloride | |
CAS RN |
1202245-51-9 |
Source
|
| Record name | (3R)-Pyrrolidine-3-carboxylic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10656411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3R)-pyrrolidine-3-carboxylic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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